Cas no 86161-89-9 ([(2R)-2-[[(Z)-Heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate)

• Product Name: [(2R)-2-[[(Z)-Heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• CAS No: 86161-89-9
• MF: C₄₂H₈₃N₂O₈P
• MW: 775.090794801712
• CID: 991419
• Update Time: 2023-08-03

[(2R)-2-[[(Z)-Heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-heptadec-10-enylcarbamyloxy-sn-glycero-3-phosphorylcholine
• 1-MPC
• [(2R)-2-[[(Z)-Heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl ph
• [(2R)-2-[[(Z)-Heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C42H83N2O8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-43-42(46)52-40(39-51-53(47,48)50-37-36-44(3,4)5)38-49-41(45)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h16,18,40H,6-15,17,19-39H2,1-5H3,(H-,43,46,47,48)/b18-16-/t40-/m1/s1
• InChI Key： QQZIBDNUYKXGPF-KWNHIAGJSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(NCCCCCCCCC/C=C\CCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 41
• Complexity: 919
• Topological Polar Surface Area: 123